Cas no 88839-97-8 (Keramadine)

• Product Name: Keramadine
• CAS No: 88839-97-8
• MF: C₁₂H₁₄BrN₅O
• MW: 324.17646074295
• CID: 2687105
• Update Time: 2024-03-01

Keramadine Chemical and Physical Properties

Names and Identifiers

• keramadine
• 9,10-Dihydrokeramadine
• Keramadine

• Inchi： 1S/C12H14BrN5O/c1-18-9(7-17-12(18)14)3-2-4-15-11(19)10-5-8(13)6-16-10/h2-3,5-7,16H,4H2,1H3,(H2,14,17)(H,15,19)/b3-2-
• InChI Key： IHGGTFLLONNOLE-IHWYPQMZSA-N
• SMILES： BrC1=CNC(=C1)C(NC/C=C\C1=CN=C(N)N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Topological Polar Surface Area: 88.7
• XLogP3: 1.234

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 1,2,5-trisubstituted imidazoles